Cas no 1932682-21-7 (trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol)

• Product Name: trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol
• CAS No: 1932682-21-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6498792
• Update Time: 2025-07-17

trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol
• Cyclopentanol, 2-[(3,4-dimethylphenyl)amino]-, (1R,2R)-

• Inchi： 1S/C13H19NO/c1-9-6-7-11(8-10(9)2)14-12-4-3-5-13(12)15/h6-8,12-15H,3-5H2,1-2H3/t12-,13-/m1/s1
• InChI Key： KHNALGMIWHYZCZ-CHWSQXEVSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NC1=CC=C(C)C(C)=C1

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 360.4±42.0 °C(Predicted)
• pka: 14.92±0.40(Predicted)

Additional information on trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol

Introduction to trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol (CAS No. 1932682-21-7)

trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1932682-21-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopentanone backbone substituted with an anilino group and a dimethylphenyl moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural configuration of trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol encompasses a rigid cyclopentane ring, which is a common motif in biologically active molecules due to its ability to mimic the conformational flexibility of natural products. The presence of the 3,4-dimethylphenyl group enhances the lipophilicity of the compound, making it a candidate for membrane-permeable drug candidates. Additionally, the amine functionality at the cyclopentane ring provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds with appended aromatic rings. The combination of a cyclopentanone and an aniline derivative in trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol suggests potential interactions with various biological targets. Preliminary studies have indicated that this compound may exhibit modulatory effects on enzymes and receptors involved in neurological and inflammatory pathways.

The synthesis of trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol involves multi-step organic transformations, including cycloaddition reactions, nucleophilic substitutions, and reduction processes. The synthesis typically begins with the preparation of the cyclopentenone core through intramolecular Friedel-Crafts acylation or other cyclization strategies. Subsequent functionalization at the 2-position introduces the amine group, which can be achieved through reductive amination or direct substitution reactions. The final step involves introducing the 3,4-dimethylphenyl group via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The stereochemistry of trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol is critical to its biological activity. The trans configuration ensures optimal spatial orientation between the amine and phenyl groups, which can influence binding affinity and efficacy. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate the three-dimensional structure of this compound and its derivatives, providing insights into its molecular interactions.

In the context of drug discovery, trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol serves as a valuable scaffold for designing novel therapeutic agents. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, metabolic stability, and target specificity. Researchers are exploring its potential as a lead compound for treating conditions such as neurodegenerative diseases and chronic inflammation.

The pharmacological profile of trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol is being investigated through in vitro and in vivo assays. Initial studies have shown that this compound interacts with enzymes like cytochrome P450 monooxygenases and may modulate their activity. Additionally, it has demonstrated interactions with membrane receptors involved in pain signaling pathways. These findings suggest that further optimization could yield compounds with enhanced therapeutic potential.

The development of novel synthetic methodologies for constructing complex molecules like trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol remains an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes. For instance, transition metal-catalyzed reactions have streamlined the introduction of functional groups while minimizing waste generation.

The future directions for studying trans-2-(3,4-dimethylphenyl)aminocyclopentan-1-ol include expanding its chemical library through combinatorial synthesis and exploring its mechanism of action in greater detail. High-throughput screening technologies are being utilized to identify derivatives with improved pharmacological profiles. Additionally, computational modeling techniques are being employed to predict binding affinities and optimize molecular design.

In conclusion, , characterized by its unique structural features, holds promise as a versatile scaffold for pharmaceutical applications. Its synthesis involves sophisticated organic transformations, while its biological activity warrants further exploration. As research continues to uncover new therapeutic targets, compounds like this one are poised to play a significant role in developing next-generation drugs.